Cas no 76213-68-8 (3,4-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 3,4-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 76213-68-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 2801398
• PubChem ID: 21858662
• Update Time: 2025-04-21

3,4-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• DTXSID30618910
• 3,4-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• SCHEMBL680143
• 76213-68-8
• 3,4-dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

• Inchi： 1S/C10H13NO/c1-8-7-12-10-6-4-3-5-9(10)11(8)2/h3-6,8H,7H2,1-2H3
• InChI Key： PCQOPJGFSWWANK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N(C)C(C)C1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines